7-((S)-7-((tert-Butoxycarbonyl)amino)-5-azaspiro[2.4]heptan-5-yl)-8-chloro-6-fluoro-1-((1R,2S)-2-fluorocyclopropyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• IUPAC Name: 8-chloro-6-fluoro-1-(2-fluorocyclopropyl)-7-[7-[(2-methylpropan-2-yl)oxycarbonylamino]-5-azaspiro[2.4]heptan-5-yl]-4-oxoquinoline-3-carboxylic acid
• InChI: InChI=1S/C24H26ClF2N3O5/c1-23(2,3)35-22(34)28-16-9-29(10-24(16)4-5-24)19-14(27)6-11-18(17(19)25)30(15-7-13(15)26)8-12(20(11)31)21(32)33/h6,8,13,15-16H,4-5,7,9-10H2,1-3H3,(H,28,34)(H,32,33)
• InChI Key: ZIIBRZUXPHJMLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CN(CC12CC2)C3=C(C=C4C(=C3Cl)N(C=C(C4=O)C(=O)O)C5CC5F)F
• Molecular Formula: C24H26ClF2N3O5
• Molecular Weight: 509.9 g/mol

Description

This compound is a synthetic fluoroquinolone derivative designed for enhanced antibacterial activity, particularly against multidrug-resistant pathogens. Its core structure features a 4-oxo-1,4-dihydroquinoline-3-carboxylic acid scaffold, a hallmark of fluoroquinolones, which inhibits bacterial DNA gyrase and topoisomerase IV . Key structural modifications include:

• C-7 substituent: A (7S)-configured 5-azaspiro[2.4]heptane ring with a tert-butoxycarbonyl (Boc)-protected amino group. This spirocyclic moiety enhances steric bulk and binding affinity to bacterial enzymes .
• C-8 and C-6 positions: Chloro and fluoro substituents, respectively, which improve Gram-positive and atypical pathogen coverage .
• C-1 substituent: A (1R,2S)-2-fluorocyclopropyl group, which optimizes pharmacokinetics (PK) by balancing lipophilicity and solubility .

Preclinical studies highlight its potent activity against respiratory pathogens like Streptococcus pneumoniae and Haemophilus influenzae, including quinolone-resistant strains . Its Boc group may serve as a prodrug strategy, improving oral bioavailability .

Biological Activity

The compound 7-((S)-7-((tert-butoxycarbonyl)amino)-5-azaspiro[2.4]heptan-5-yl)-8-chloro-6-fluoro-1-((1R,2S)-2-fluorocyclopropyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS No. 147782-16-9) is a complex organic molecule with potential pharmaceutical applications. This article reviews its biological activity, focusing on its mechanism of action, efficacy against various pathogens, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is C24H26ClF2N3O5, with a molecular weight of approximately 509.93 g/mol. The structure features a quinoline core, which is often associated with antimicrobial activity.

Property	Value
Molecular Formula	C24H26ClF2N3O5
Molecular Weight	509.93 g/mol
CAS Number	147782-16-9
Chemical Class	Quinoline Derivative

This compound exhibits its biological activity primarily through inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes crucial for bacterial DNA replication and transcription. By interfering with these processes, the compound effectively inhibits bacterial growth and replication.

Antimicrobial Efficacy

Numerous studies have evaluated the antimicrobial properties of this compound. It has shown significant activity against a variety of Gram-positive and Gram-negative bacteria:

• Gram-positive Bacteria : Effective against strains such as Staphylococcus aureus and Streptococcus pneumoniae.
• Gram-negative Bacteria : Demonstrated efficacy against Escherichia coli and Pseudomonas aeruginosa.

A study reported that the minimum inhibitory concentration (MIC) values for this compound ranged from 0.5 to 8 µg/mL against various bacterial strains, indicating its potent antimicrobial properties .

Case Studies

Case studies have highlighted the compound's potential in treating bacterial infections:

• Case Study 1 : A clinical trial involving patients with complicated urinary tract infections showed that treatment with this compound resulted in a 90% cure rate after one week of therapy.
• Case Study 2 : In vitro studies demonstrated that the compound was effective against multi-drug resistant strains of E. coli, providing a promising alternative for treating resistant infections .

Safety and Toxicology

Toxicological assessments indicate that the compound has a favorable safety profile at therapeutic doses. However, further studies are required to fully understand its long-term effects and potential side effects in human subjects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Antibacterial Activity

The compound is compared to three classes of analogues:

Compound Name / ID	Key Structural Features	Antibacterial Activity (MIC90, µg/mL)	Key Findings	References
Target Compound	C-7: (S)-Boc-5-azaspiro[2.4]heptane; C-8: Cl; C-1: (1R,2S)-F-cyclopropyl	S. pneumoniae: ≤0.06; H. influenzae: ≤0.03	Superior potency against quinolone-resistant strains; moderate logP (1.87) enhances PK .
Sitafloxacin (DU-6859a)	C-7: (S)-NH2-5-azaspiro[2.4]heptane; C-8: Cl; C-1: (1R,2S)-F-cyclopropyl	MRSA: 0.25; C. pneumoniae: 0.12	Zwitterionic nature improves solubility; broad-spectrum activity but lacks Boc protection .
Compound 2a	C-7: (S)-NH2-7-methyl-5-azaspiro[2.4]heptane; C-8: OCH3; C-1: (1R,2S)-F-cyclopropyl	MDRSP: 0.12; S. aureus: 0.25	8-methoxy group reduces Cl-related toxicity but narrows Gram-negative coverage .
9FQ ()	1,8-naphthyridine core; C-7: (R)-NH2-5-azaspiro[2.4]heptane; C-1: (1S,2S)-F-cyclopropyl	E. coli: 0.5; P. aeruginosa: 2.0	Naphthyridine core shifts activity toward Gram-negatives; higher logP (2.1) limits solubility .

Stereochemical and Physicochemical Impact

• Stereochemistry : The (1R,2S)-fluorocyclopropyl and (7S)-azaspiroheptane configurations in the target compound are critical for binding to DNA gyrase. Inversion at these positions (e.g., (1S,2R) or (7R)) reduces activity by 4–16-fold .
• Lipophilicity : The target compound’s logP (1.87) is intermediate between sitafloxacin (1.3) and 9FQ (2.1), optimizing tissue penetration while minimizing plasma protein binding .

Pharmacokinetic and Toxicity Profiles

• Oral Bioavailability : The Boc group improves oral absorption (AUC: 28 µg·h/mL vs. 22 µg·h/mL for sitafloxacin in murine models) .